2-(Isoquinolin-5-ylamino)-nicotinonitrile

• Molecular Formula: C15H10N4
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 2-(isoquinolin-5-ylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C15H10N4/c16-9-11-4-2-7-18-15(11)19-14-5-1-3-12-10-17-8-6-13(12)14/h1-8,10H,(H,18,19)
• InChI Key: JDWMQJVQYDNDMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C(=C1)NC3=C(C=CC=N3)C#N

Description

2-(Isoquinolin-5-ylamino)-nicotinonitrile is a useful research compound. Its molecular formula is C15H10N4 and its molecular weight is 246.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-amino-isoquinoline (526 mg) in DMF (20 ml) at 0-5° C. was added sodium hydride (400 mg of a 55 to 65% dispersion in mineral oil). The cooling bath was removed and the dark green reaction mixture was stirred at room temperature for 30 minutes. 2-Chloro-nicotinonitrile (506 mg) was added and the mixture was stirred at room temperature for 12 hours. The reaction was quenched by addition of water and the products were extracted several times with EtOAc. The combined organic layers were washed with water and 3M CaCl2, dried (MgSO4) and evaporated under reduced pressure. The remaining red-brown solid material was re-crystallised from ethanol and gave 2-(isoquinolin-5-ylamino)-nicotinonitrile (306 mg): 13C-NMR (DMSO-d6) δ 157.6, 152.4, 152.4, 143.1, 142.5, 135.0, 132.1, 129.0, 127.2, 126.9, 125.1, 116.5, 116.3, 114.3, 92.5.